Cas no 52395-03-6 (6-Chloro1,4-dihydro-1-methyl-4-phenyl-4-quinazolinol)

• Product Name: 6-Chloro1,4-dihydro-1-methyl-4-phenyl-4-quinazolinol
• CAS No: 52395-03-6
• MF: C₁₅H₁₃ClN₂O
• MW: 272.72952246666
• CID: 2085581
• Update Time: 2025-09-28

6-Chloro1,4-dihydro-1-methyl-4-phenyl-4-quinazolinol Chemical and Physical Properties

Names and Identifiers

• 6-Chloro1,4-dihydro-1-methyl-4-phenyl-4-quinazolinol
• 6-?chloro-?1,?4-?dihydro-?1-?methyl-?4-?phenyl-4-?Quinazolinol
• Maybridge3_005281
• Oprea1_434589
• HMS1446A01
• IDI1_016668
• 6-chloro-1-methyl-4-phenyl-1,4-dihydroquinazolin-4-ol
• 6-Chloro-1-methyl-4-phenylquinazolin-4-ol

• Inchi： 1S/C15H13ClN2O/c1-18-10-17-15(19,11-5-3-2-4-6-11)13-9-12(16)7-8-14(13)18/h2-10,19H,1H3
• InChI Key： CSBLLGPLUMFHQN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1)(N=CN2C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 356
• Topological Polar Surface Area: 35.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-Chloro1,4-dihydro-1-methyl-4-phenyl-4-quinazolinol

6-Chloro-1,4-dihydro-1-methyl-4-phenyl-4H-chinazolinol (CAS No. 52395-03-6): A Comprehensive Overview

6-Chloro-1,4-dihydro-1-methyl-4-phenyl-4H-chinazolinol, identified by the CAS registry number 52395-03-6, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinazolinol family, which is known for its diverse biological activities and potential applications in drug discovery. The molecule features a quinazoline ring system with a chlorine substituent at the 6-position, a methyl group at the 1-position, and a phenyl group at the 4-position, contributing to its unique chemical properties and biological functions.

The synthesis of 6-Chloro-1,4-dihydro-1-methyl-4-(phenyl)-4H-chinazolinol involves multi-step organic reactions, often employing advanced methodologies such as palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution. These methods have been optimized in recent studies to enhance yield and purity, making this compound more accessible for further research and development. The structural elucidation of this compound has been confirmed through various spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), ensuring its identity and purity.

Recent studies have highlighted the potential of CAS No. 52395-03-based compounds in therapeutic applications. For instance, research published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, another study in Nature Communications reported its activity as a selective inhibitor of certain kinases, which are critical targets in cancer therapy.

The pharmacokinetic profile of 6-Chloroquinazolinol derivatives has also been extensively studied. Preclinical data indicate that this compound demonstrates favorable absorption and bioavailability when administered orally, making it a promising candidate for drug delivery systems. Furthermore, its metabolic stability has been evaluated using in vitro assays with human liver microsomes, revealing minimal off-target effects and acceptable clearance rates.

In terms of toxicity assessment, recent animal studies have shown that CAS No. 52395-based compounds exhibit low acute toxicity at therapeutic doses. Long-term toxicity studies are currently underway to evaluate their safety profiles for chronic use. These findings underscore the potential of this compound as a lead molecule for developing novel therapeutic agents.

The development of analogs and derivatives of 6-Chloroquinazolinol has opened new avenues for exploring its biological space. Researchers are actively investigating substituent effects on the quinazoline ring to optimize potency and selectivity against various disease targets. For example, substituting the chlorine atom with other halogens or electron-withdrawing groups has been shown to enhance binding affinity to specific receptors.

In conclusion, CAS No. 52395-based compounds like 6-Chloroquinazolinol represent a significant advancement in medicinal chemistry due to their unique structure and diverse biological activities. With ongoing research focusing on their synthesis optimization, pharmacokinetics, and therapeutic applications, these compounds hold great promise for addressing unmet medical needs across various therapeutic areas.